Cas no 23936-11-0 (3-Methylpiperazin-2-one)

• Product name: 3-Methylpiperazin-2-one
• CAS No: 23936-11-0
• MF: C₅H₁₀N₂O
• MW: 114.1457
• MDL: MFCD00154705
• CID: 823376
• PubChem ID: 57653656

3-Methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Methylpiperazin-2-one
• 3-Methyl-2-piperazinone
• 3-Methyl-2-ketopiperazine
• 3-Methyl-2-oxopiperazin
• 3-Methyl-2-oxo-piperazine
• 3-Methyl-2-piperazinon
• 3-Methyl-piperazin-2-on
• 3-methyl-piperazin-2-one
• Piperazinone,3-methyl
• Piperazinone, 3-methyl-
• AK102951
• 3-methyl-2-oxopiperazine
• 2-methyl-piperazin-3-one
• ARONIS023578
• BSPUWRUTIOUGMZ-UHFFFAOYSA-N
• 2-PIPERAZINONE, 3-METHYL-
• SBB080100
• 1693AB
• STL068870
• BBL005346
• AB04135
• VZ27114
• SY0
• SB39950
• MFCD00154705
• CS-12261
• 23936-11-0
• Z336079670
• SY042487
• SCHEMBL254694
• AKOS016341214
• F31149
• SY020656
• F1905-0493
• (R)-3-methyl-piperazin-2-one
• MFCD07373459
• J-015286
• 3-Methyl-2-ketopiperazine, >=97.0% (GC)
• AB37140
• AKOS000319732
• DB-002297
• EN300-66679
• MFCD07373460
• CS-0046850
• DTXSID00408401
• AC-29652
• SY020655

• MDL： MFCD00154705
• Inchi： 1S/C5H10N2O/c1-4-5(8)7-3-2-6-4/h4,6H,2-3H2,1H3,(H,7,8)
• InChI Key： BSPUWRUTIOUGMZ-UHFFFAOYSA-N
• SMILES： O=C1C([H])(C([H])([H])[H])N([H])C([H])([H])C([H])([H])N1[H]

Computed Properties

• Exact Mass: 114.07900
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.1

Experimental Properties

• PSA: 41.13000
• LogP: -0.24810

3-Methylpiperazin-2-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H319-H334
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

3-Methylpiperazin-2-one Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 3-Methylpiperazin-2-one

Introduction to 3-Methylpiperazin-2-one (CAS No: 23936-11-0)

3-Methylpiperazin-2-one, identified by its Chemical Abstracts Service (CAS) number 23936-11-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivative family, which is well-known for its broad spectrum of biological activities. The structural motif of 3-Methylpiperazin-2-one features a six-membered aromatic ring containing nitrogen atoms, with a methyl group substituent at the 3-position and a ketone functional group at the 2-position. Such structural features make it a versatile scaffold for drug design and development.

The significance of 3-Methylpiperazin-2-one lies in its potential as an intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical properties, including solubility, stability, and reactivity, make it a valuable building block in organic synthesis. Recent advancements in medicinal chemistry have highlighted its role in the development of novel therapeutic agents targeting neurological and cardiovascular disorders. The compound’s ability to interact with biological targets such as enzymes and receptors has opened new avenues for research in drug discovery.

In recent years, 3-Methylpiperazin-2-one has been studied for its pharmacological effects on central nervous system (CNS) disorders. Research indicates that derivatives of this compound exhibit potential neuroprotective and anti-inflammatory properties. These findings are particularly intriguing given the increasing prevalence of neurodegenerative diseases worldwide. The structural similarity of 3-Methylpiperazin-2-one to other piperazine-based drugs suggests that it may serve as a precursor for next-generation therapeutics with improved efficacy and reduced side effects.

Moreover, the synthesis of 3-Methylpiperazin-2-one has been optimized through various chemical methodologies, including condensation reactions and cyclization processes. These synthetic routes have been refined to enhance yield and purity, making the compound more accessible for industrial-scale production. The availability of high-quality 3-Methylpiperazin-2-one has facilitated its use in academic and industrial research laboratories worldwide.

One of the most compelling aspects of 3-Methylpiperazin-2-one is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By serving as a scaffold for kinase inhibitor design, 3-Methylpiperazin-2-one derivatives offer a promising approach to modulate these pathways effectively. Several preclinical studies have demonstrated the potential of these derivatives in inhibiting aberrant signaling cascades linked to tumor growth and progression.

Another area where 3-Methylpiperazin-2-one has shown promise is in the treatment of cardiovascular diseases. Research suggests that certain derivatives of this compound can modulate vascular tone and reduce oxidative stress, thereby improving cardiovascular health. These effects are particularly relevant given the global burden of heart disease and stroke. The ability of 3-Methylpiperazin-2-one to interact with vascular smooth muscle cells and endothelial cells makes it a compelling candidate for further investigation.

The chemical properties of 3-Methylpiperazin-2-one also make it an interesting candidate for use in material science applications beyond pharmaceuticals. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. These findings underscore the versatility of this compound and its potential utility in multiple scientific domains.

In conclusion, 3-Methylpiperazin-2-one (CAS No: 23936-11-0) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its structural features, biological activities, and synthetic accessibility make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic possibilities, the role of 3-Methylpiperazin-2-one is likely to expand, further solidifying its importance in modern chemistry and medicine.